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Compound of Interest

Compound Name: N-Methyl-2-piperidinemethanol-d5

Cat. No.: B13826942

Get Quote

Executive Summary & Compound Profile
N-Methyl-2-piperidinemethanol-d5 (also known as (1-Methyl-2-piperidyl)methanol-d5) serves

as a critical internal standard (IS) in LC-MS/MS quantification of piperidine-based

pharmaceuticals.[1] Its utility relies entirely on its isotopic purity and chemical stability. While

the non-deuterated parent compound exhibits moderate stability, the deuterated analog

requires stricter environmental controls to prevent isotopic scrambling and oxidative

degradation.
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Parameter Specification Notes

CAS Number 1794971-17-7
Specific to the d5

isotopologue.[1][2]

Molecular Formula C₇H₁₀D₅NO

Deuteration typically on N-

Methyl (CD₃) and C6 ring

(CD₂).[1]

Physical State
Viscous Liquid / Low-melting

Solid

Parent mp: ~68–70°C; N-

methylation often lowers mp.

[1]

Basicity (pKa) ~9.8 (Piperidine Nitrogen)
Susceptible to protonation and

salt formation.

Hygroscopicity High
Contains both amine and

alcohol moieties.

Degradation Mechanisms & Causality
To design an effective storage protocol, one must understand why the molecule degrades. The

three primary threats to N-Methyl-2-piperidinemethanol-d5 are oxidative N-dealkylation, N-

oxide formation, and hygroscopic dilution.[1]

Oxidative Pathways
Tertiary amines are prone to oxidation by atmospheric oxygen, leading to N-oxides.[1] Although

the deuterium atoms at the

-carbon positions (N-CD₃ and C6-D₂) provide a Kinetic Isotope Effect (KIE) that theoretically
slows metabolic oxidation, chemical oxidation during storage remains a risk.[1]

Mechanism: Direct reaction with singlet oxygen or radical initiators forms the N-oxide.[1]

Impact: Shifts retention time in LC-MS, reducing IS accuracy.[1]

Hygroscopic Instability
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The molecule possesses a hydroxyl group (-CH₂OH) and a tertiary amine.[1] This bifunctional

nature makes it highly hygroscopic.

Causality: Absorption of atmospheric water does not necessarily break chemical bonds but

alters the effective concentration (mass/mass).

Result: Weighing errors during stock solution preparation, leading to systematic

quantification bias.

Isotopic Exchange (The "Scrambling" Risk)
While C-D bonds are generally stable, exposure to extreme pH or catalytic conditions can

induce H/D exchange.

Risk Factor: Protic solvents (e.g., water, methanol) with strong acid/base catalysts.

Mitigation: Store as a neat material or in aprotic solvents (e.g., DMSO-d6, Acetonitrile).[1]

Degradation Logic Diagram
The following diagram illustrates the causal relationships between environmental stressors and

chemical failure modes.
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Figure 1: Causal map of environmental stressors leading to specific degradation products.[1]

Storage & Handling Protocols
This protocol is designed to be self-validating.[1] If followed, the material remains within

specification; if deviated from, the "Check" steps will reveal the failure.

The "Golden Standard" Storage Conditions
Condition Requirement Scientific Rationale

Temperature -20°C (± 5°C)

Slows Arrhenius kinetics of

oxidation; prevents

volatilization.[1]

Atmosphere Inert Gas (Argon/N₂)

Displaces O₂ to prevent N-

oxide formation; prevents

moisture ingress.[1]

Container Amber Glass Vials

Blocks UV light (200–400 nm)

which can catalyze radical

formation.

Closure Teflon (PTFE) Lined Cap

Provides a chemically inert,

gas-tight seal superior to

rubber/paper.[1]

Form Neat (Undiluted)

Solid/Neat liquid is more stable

than solution. Solvents

introduce reactive impurities.

Handling Workflow (Step-by-Step)
Objective: Minimize the "Time out of Environment" (ToE).

Equilibration (Critical Step):

Remove the vial from the -20°C freezer.
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WAIT 30-45 minutes until the vial reaches room temperature before opening.

Why? Opening a cold vial condenses atmospheric moisture directly into the hygroscopic

standard, ruining purity.

Aliquot Preparation:

Perform weighing operations rapidly.

Ideally, dissolve the entire neat standard into a stock solution (e.g., in Methanol or

Acetonitrile) immediately upon first opening to avoid repeated freeze-thaw cycles of the

neat material.[1]

Re-Sealing:

If neat material remains, purge the headspace with a gentle stream of Argon gas for 10-15

seconds.[1]

Seal immediately with Parafilm over the cap for long-term storage.[1]

Solution Storage
If storing as a stock solution:

Preferred Solvent: Methanol (LC-MS grade) or Acetonitrile.[1]

Stability: Stable for ~6 months at -20°C.

Warning: Do not store in protic solvents with extreme pH (acids/bases) to prevent deuterium

exchange.

Stability Assessment (Quality Control)
Researchers must validate the integrity of the standard before critical assays.[3]

Visual Inspection[1][4]
Pass: Colorless to pale yellow viscous liquid/solid.
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Fail: Dark brown/black color (indicates extensive oxidation/polymerization).

Chemical Purity Check (LC-MS)
Run a short LC-MS gradient.[1]

Target: Parent peak (M+H).

Watch for: Peak at [M+16]+ (N-Oxide) or [M+32]+ (Di-N-oxide/hydroxylation).[1]

Acceptance Criteria: Purity > 98% by peak area.

Isotopic Purity Check[1]
Method: High-resolution MS.

Check: Verify the ratio of d5 (target) to d0 (unlabeled).

Limit: The d0 contribution must be < 0.5% (or as per assay requirement) to prevent

interference with the analyte.

Safety & Hazards
N-Methyl-2-piperidinemethanol derivatives are generally corrosive and flammable.[1]

GHS Classification: Skin Corr.[4][5] 1B (Causes severe skin burns).

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Ventilation: Handle only in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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